Cas no 2098138-25-9 (Methyl 2-methyl-6-(pyridin-4-yl)pyrimidine-4-carboxylate)

• Product Name: Methyl 2-methyl-6-(pyridin-4-yl)pyrimidine-4-carboxylate
• CAS No: 2098138-25-9
• MF: C₁₂H₁₁N₃O₂
• MW: 229.234642267227
• CID: 5726096
• PubChem ID: 122239288
• Update Time: 2025-06-08

Methyl 2-methyl-6-(pyridin-4-yl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• F1967-8054
• AKOS040812280
• methyl 2-methyl-6-(pyridin-4-yl)pyrimidine-4-carboxylate
• 2098138-25-9
• methyl 2-methyl-6-pyridin-4-ylpyrimidine-4-carboxylate
• Methyl 2-methyl-6-(pyridin-4-yl)pyrimidine-4-carboxylate

• Inchi： 1S/C12H11N3O2/c1-8-14-10(9-3-5-13-6-4-9)7-11(15-8)12(16)17-2/h3-7H,1-2H3
• InChI Key： HGHZKXGZEMBFDT-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(C2C=CN=CC=2)=NC(C)=N1)=O

Computed Properties

• Exact Mass: 229.085126602g/mol
• Monoisotopic Mass: 229.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 65Ų

Additional information on Methyl 2-methyl-6-(pyridin-4-yl)pyrimidine-4-carboxylate

Methyl 2-methyl-6-(pyridin-4-yl)pyrimidine-4-carboxylate (CAS No. 2098138-25-9): An Overview

Methyl 2-methyl-6-(pyridin-4-yl)pyrimidine-4-carboxylate (CAS No. 2098138-25-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyrimidine and pyridine, two heterocyclic aromatic rings that are fundamental building blocks in the design of bioactive molecules.

The chemical structure of Methyl 2-methyl-6-(pyridin-4-yl)pyrimidine-4-carboxylate is characterized by a pyrimidine ring substituted with a methyl group at the 2-position and a pyridine ring at the 6-position, with a carboxylate ester group attached to the 4-position. This unique arrangement of functional groups imparts specific chemical and biological properties that make it an attractive candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of Methyl 2-methyl-6-(pyridin-4-yl)pyrimidine-4-carboxylate as a lead compound for the development of novel therapeutic agents. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many drugs used in treating conditions such as cardiovascular diseases, neurological disorders, and metabolic syndromes. The ability to fine-tune the interactions between this compound and GPCRs could lead to the development of more selective and effective medications.

In addition to its potential as a GPCR modulator, Methyl 2-methyl-6-(pyridin-4-yl)pyrimidine-4-carboxylate has also shown promise in inhibiting specific enzymes involved in various disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases, which are enzymes that play crucial roles in cell signaling and regulation. This property makes it a valuable tool for researchers studying signal transduction pathways and developing targeted therapies for cancer and other proliferative diseases.

The synthesis of Methyl 2-methyl-6-(pyridin-4-yl)pyrimidine-4-carboxylate has been extensively studied, with several efficient routes reported in the literature. One common approach involves the reaction of 2-methylpyrimidine with an appropriate pyridine derivative followed by esterification to form the final product. The choice of synthetic route can significantly impact the yield and purity of the compound, making it essential for researchers to carefully consider their synthetic strategy based on their specific needs.

From a pharmacological perspective, the physicochemical properties of Methyl 2-methyl-6-(pyridin-4-yl)pyrimidine-4-carboxylate are crucial for its biological activity. Its solubility, stability, and ability to cross biological membranes are key factors that influence its efficacy as a therapeutic agent. Recent advancements in computational chemistry have enabled researchers to predict these properties more accurately, facilitating the optimization of lead compounds during drug discovery.

Clinical trials involving compounds similar to Methyl 2-methyl-6-(pyridin-4-yl)pyrimidine-4-carboxylate have shown promising results, particularly in preclinical studies. These trials have demonstrated that such compounds can effectively target specific molecular pathways without significant adverse effects, suggesting their potential for safe and efficacious use in humans.

In conclusion, Methyl 2-methyl-6-(pyridin-4-yl)pyrimidine-4-carboxylate (CAS No. 2098138-25-9) represents an important class of compounds with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable tool for researchers aiming to develop novel therapeutic agents. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly significant role in advancing our understanding and treatment of various diseases.